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Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555831 Get Quote

Introduction
C.I. Mordant Orange 29, also known by its Colour Index number 18744, is a single azo-class

mordant dye.[1] Mordant dyes, by definition, require the use of a mordant—typically a metal

salt—to form an insoluble complex with the tissue components, thereby imparting color. While

the chemical properties of C.I. Mordant Orange 29 are documented, its specific application for

staining cellular structures is not well-established in scientific literature. This document

summarizes the available chemical data and provides a general framework for its potential

application in histological staining, based on the principles of mordant dyeing.

Chemical and Physical Properties
A summary of the key chemical and physical properties of C.I. Mordant Orange 29 is

presented below. This data is essential for preparing solutions and understanding the dye's

basic characteristics.
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Property Value Reference

C.I. Name Mordant Orange 29 [1]

C.I. Number 18744 [1]

CAS Number 6054-86-0 [1]

Molecular Formula C₁₆H₁₂N₅NaO₇S [1]

Molecular Weight 441.35 g/mol [1]

Chemical Class Single Azo [1]

Color Orange [1]

Principle of Mordant Dye Staining
Mordant dyes function by forming a coordination complex with a mordant, which then binds to

the tissue. The mordant, often a metallic salt (e.g., aluminum, iron, or chromium salts), acts as

a bridge between the dye molecule and the cellular components, enhancing the dye's affinity

and the stability of the stain. The final color of the stained structure can depend on both the dye

and the mordant used.

General Experimental Workflow for a Novel Mordant
Dye
Due to the lack of specific protocols for C.I. Mordant Orange 29 in cell staining, a generalized

workflow for testing and optimizing a new mordant dye is proposed. This workflow provides a

logical sequence for researchers to develop a staining protocol.
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A generalized workflow for developing a staining protocol with a novel mordant dye.

Hypothetical Protocol for Evaluation of C.I. Mordant
Orange 29
The following is a hypothetical, untested protocol designed as a starting point for researchers

wishing to evaluate C.I. Mordant Orange 29 for staining cell structures. Optimization of each

step is critical.

Materials:

C.I. Mordant Orange 29

Mordant (e.g., potassium aluminum sulfate, ferric chloride)
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Distilled water

Ethanol series (for dehydration)

Xylene or xylene substitute

Mounting medium

Fixed biological specimens on slides

Protocol:

Reagent Preparation:

Dye Solution (1% w/v): Dissolve 1 g of C.I. Mordant Orange 29 in 100 mL of distilled

water. Gentle heating may be required.

Mordant Solution (5% w/v): Prepare a 5% aqueous solution of the chosen mordant (e.g., 5

g of potassium aluminum sulfate in 100 mL of distilled water).

Deparaffinization and Rehydration (for paraffin-embedded sections):

Immerse slides in xylene (2 changes, 5 minutes each).

Transfer through absolute ethanol (2 changes, 3 minutes each).

Transfer through 95% ethanol (2 minutes).

Transfer through 70% ethanol (2 minutes).

Rinse in running tap water.

Mordanting:

Immerse slides in the 5% mordant solution for 5-15 minutes.

Rinse thoroughly in several changes of distilled water.

Staining:
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Immerse slides in the 1% C.I. Mordant Orange 29 solution for 10-30 minutes.

Rinse briefly in distilled water.

Differentiation (Optional):

If staining is too intense, briefly rinse in a weak acid or alcohol solution to remove excess

dye. This step requires careful monitoring.

Dehydration and Mounting:

Dehydrate slides through an ascending series of ethanol concentrations (70%, 95%,

absolute).

Clear in xylene or a substitute.

Mount with a permanent mounting medium.

Expected Results and Interpretation
As there is no established precedent for the use of C.I. Mordant Orange 29 in cell staining, the

expected results are purely speculative. It is anticipated that the dye, in conjunction with a

mordant, may bind to various cellular components. The specificity and intensity of the staining

would need to be determined empirically. Researchers should look for differential staining of

the nucleus, cytoplasm, and extracellular matrix. The choice of mordant will likely have a

significant impact on the final color and localization of the stain.

Conclusion
While C.I. Mordant Orange 29 is a known chemical entity, its utility as a biological stain for

cellular structures is not documented in the available literature. The information and

hypothetical protocol provided here serve as a foundational guide for researchers interested in

exploring its potential applications. Significant empirical work will be required to validate and

optimize any staining protocol using this dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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